Cas no 6807-17-6 (4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol)

• Product Name: 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol
• CAS No: 6807-17-6
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• MDL: MFCD00020176
• CID: 820970
• PubChem ID: 87558093
• Update Time: 2025-06-15

4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 4,4’-(1,3-Dimethylbutylidene)diphenol
• 4,4'-(1,3-Dimethylbutylidene)diphenol
• 4,4'-(4-Methylpentane-2,2-diyl)diphenol
• 4-[2-(4-hydroxyphenyl)-4-methylpentan-2-yl]phenol
• DSSTox_CID_9282
• 2,2-Bis(4-hydroxyphenyl)-4-methylpentane
• 4,4'-(1,3-Dimethylbutylidene)bisphenol
• Bis MIBK
• BisP-MIBK
• NSC 73727
• Phenol, 4,4'-(1,3-dimethylbutylidene)bis-
• J1B7N5N4M7
• 2,2-bis(4'-hydroxyphenyl)-4-methylpentane
• DSSTox_RID_78747
• DSSTox_GSID_29282
• NSC73727
• 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol

• MDL： MFCD00020176
• Inchi： 1S/C18H22O2/c1-13(2)12-18(3,14-4-8-16(19)9-5-14)15-6-10-17(20)11-7-15/h4-11,13,19-20H,12H2,1-3H3
• InChI Key： VHLLJTHDWPAQEM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(C1C=CC(=CC=1)O)CC(C)C

Computed Properties

• Exact Mass: 270.16200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 4.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.083±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 153.0 to 157.0 deg-C
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 40.46000
• LogP: 4.44990

4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H319-H360-H410
• Warning Statement： P201-P202-P264-P273-P280-P305+P351+P338+P337+P313-P308+P313-P391-P405-P501
• Hazardous Material transportation number：3077
• Hazard Category Code： 60-36-50/53
• Safety Instruction： 53-45-60-61
• Hazardous Material Identification：
• Risk Phrases：R60; R36; R50/53
• HazardClass：9
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols
• Material Chemicals High Polymer Materials

Additional information on 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol

Chemical Profile of 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol (CAS No. 6807-17-6)

4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 6807-17-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in medicinal chemistry and as a precursor in the synthesis of biologically active agents. The presence of both hydroxyl and phenolic functional groups, coupled with a branched alkyl side chain, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and functionalization.

The structural motif of 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol encompasses an aromatic ring system linked to a secondary butyl chain, which is further substituted with another phenolic group. This bifunctional nature allows for diverse chemical transformations, including oxidation, reduction, and coupling reactions, which are pivotal in the development of novel therapeutic agents. The compound's solubility profile and stability under various conditions also make it a candidate for formulation in drug delivery systems and as an intermediate in large-scale organic synthesis.

In recent years, there has been growing interest in the exploration of natural product-inspired scaffolds for drug discovery. 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol shares structural similarities with certain bioactive compounds isolated from plants and microorganisms, suggesting that it may exhibit pharmacological properties worthy of investigation. Specifically, the hydroxyl-rich structure of this compound is reminiscent of polyphenols known for their antioxidant and anti-inflammatory activities. Preliminary computational studies have indicated that derivatives of this molecule may interact with biological targets such as kinases and transcription factors, which are implicated in various diseases.

One of the most compelling aspects of 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol is its versatility as a building block in medicinal chemistry. Researchers have demonstrated its utility in generating libraries of analogs through strategic modifications at the phenolic and aliphatic positions. For instance, selective halogenation or alkylation can yield novel compounds with enhanced binding affinity or altered pharmacokinetic profiles. These derivatives are being evaluated for their potential in treating conditions such as cancer, neurodegenerative disorders, and metabolic diseases.

The synthesis of 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to achieve high yields and purity. Advances in catalytic methods, particularly transition metal-catalyzed cross-coupling reactions, have streamlined the process considerably. These innovations not only improve efficiency but also open up new avenues for structural diversification.

From a computational chemistry perspective, 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Docking simulations have revealed that certain analogs may bind to proteins involved in cell signaling pathways relevant to inflammation and oxidative stress. This finding aligns with the known biological activities of polyphenols and suggests that further optimization could lead to the discovery of potent therapeutic agents.

The role of 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol in drug development is further underscored by its potential as a chiral intermediate. The presence of stereocenters in its structure allows for the preparation of enantiomerically pure compounds, which are often required for optimal pharmacological activity. Enantioselective synthesis methods are being explored to access these enantiomers efficiently, thereby facilitating their incorporation into drug candidates.

In conclusion, 4 - 2 - ( 4 - Hydroxypheny l ) - 4 - me thy lpen ta n - 2 - yl phe no l ( C A S N o . 6 8 0 7 - 1 7 - 6 ) represents a promising compound with multifaceted applications in pharmaceutical research and industrial chemistry . Its unique structural features , coupled with emerging evidence of its biological relevance , position it as a key player in the ongoing quest to develop novel therapeutics . As synthetic methodologies continue to evolve , so too will our ability to harness this molecule's potential for addressing unmet medical needs .